6-Amino-1-methylpyridin-2(1H)-one hydrochloride

• IUPAC Name: 6-amino-1-methylpyridin-2-one;hydrochloride
• InChI: InChI=1S/C6H8N2O.ClH/c1-8-5(7)3-2-4-6(8)9;/h2-4H,7H2,1H3;1H
• InChI Key: GYAGCEPFCMXBLC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC=C1N.Cl
• Molecular Formula: C6H9ClN2O
• Molecular Weight: 160.60 g/mol
• CAS RN: 2089316-13-0

Description

2-Amino-4-methylpyridine is a heterocyclic building block. It acts as a ligand and forms methoxo-bridged copper (II) complexes.

Synthesis Analysis

2-Amino-4-methylpyridine has been used in the synthesis of 2-amino-4-methyl­pyridinium 2-hy­droxy­benzoate.

Molecular Structure Analysis

The empirical formula of 2-Amino-4-methylpyridine is C6H8N2. The molecular weight is 108.14. The SMILES string representation is Cc1ccnc(N)c1.

Chemical Reactions Analysis

2-Amino-4-methylpyridine inhibits the activity of inducible NO synthase isolated from mouse RAW 264.7 cells in vitro.

Physical And Chemical Properties Analysis

The boiling point of 2-Amino-4-methylpyridine is 230 °C (lit.). The melting point is 96-99 °C (lit.). It is freely soluble in DMF and water, slightly soluble in aliphatic hydrocarbons and petroleum ether, and freely soluble in coal tar bases and lower alcohols.

Scientific Research Applications

HIV-1 Reverse Transcriptase Inhibitors

A series of nonnucleoside 3-aminopyridin-2(1H)-one derivatives, related to 6-Amino-1-methylpyridin-2(1H)-one hydrochloride, were synthesized and evaluated for HIV-1 reverse transcriptase inhibitory properties. Some analogs demonstrated potent and selective antagonistic activity with in vitro IC50 values as low as 19 nM. Two compounds from this series were selected for clinical trials as antiviral agents (Saari et al., 1992).

Photochemical Dimerization

2-Aminopyridines, including compounds structurally related to 6-Amino-1-methylpyridin-2(1H)-one hydrochloride, have been studied for their photochemical dimerization properties. The study involved ultraviolet irradiation of these compounds in hydrochloric acid solution, resulting in the formation of 1,4-dimers. The physical and chemical properties of these dimers were also explored (Taylor & Kan, 1963).

Luminescent Lanthanide Tags

A study involving the synthesis of a new ligand, based on glutamic acid and bis-functionalized with 6-methylene-6'-carboxy-2,2'-bipyridine units, highlights the potential of related pyridinone compounds in the development of highly luminescent lanthanide tags suitable for protein labeling and time-resolved luminescence imaging (Weibel et al., 2004).

Inhibition of Carbonic Anhydrase Isoenzymes

A novel amino salicylato salt, structurally related to 6-Amino-1-methylpyridin-2(1H)-one hydrochloride, and its Cu(II) complex were synthesized and evaluated for their in vitro inhibitor effects on human carbonic anhydrase isoenzymes. This study indicates that these compounds can be effective inhibitors (Yenikaya et al., 2011).

Catalytic Intermolecular C-Alkylation

6-Amino-1-methylpyridin-2(1H)-one hydrochloride-related compounds have been used in the Rh-catalyzed intermolecular C-alkylation of cyclic 1,2-diketones. This process demonstrates the utility of aminopyridine as a recyclable directing group in organic synthesis (Wang, Reinus, & Dong, 2012).